5-Henicosylbenzene-1,3-diol

• CAS No.: 70110-59-7
• Product Name: 5-Henicosylbenzene-1,3-diol
• Molecular Formula: C27H48O2
• Molecular Weight: 404.7 g/mol
• IUPAC Name: 5-henicosylbenzene-1,3-diol
• Standard InChI: InChI=1S/C27H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-22-26(28)24-27(29)23-25/h22-24,28-29H,2-21H2,1H3
• Standard InChIKey: BLHLKJLSYHEOGY-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O
• Appearance: Powder
• Melting Point: 99.5-100.5°C
• Physical Description: Solid
• Description: 5-N-Heneicosylresorcinol belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. 5-N-Heneicosylresorcinol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5-N-Heneicosylresorcinol has been primarily detected in blood. Within the cell, 5-N-heneicosylresorcinol is primarily located in the membrane (predicted from logP). Outside of the human body, 5-N-heneicosylresorcinol can be found in a number of food items such as milk and milk products, rye, barley, and wheat bread. This makes 5-N-heneicosylresorcinol a potential biomarker for the consumption of these food products.
• PubChem Compound: 155461
• Last Modified: Nov 11 2021